Cas no 1361648-19-2 (2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl)

• Product Name: 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl
• CAS No: 1361648-19-2
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 4995707
• Update Time: 2025-06-12

2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl

• Inchi： 1S/C12H6Cl4O/c13-6-1-4-10(17)7(5-6)11-8(14)2-3-9(15)12(11)16/h1-5,17H
• InChI Key： ADZUUTHSSSMACE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C=CC=1O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2

Additional information on 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl

Chemical Profile of 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl (CAS No. 1361648-19-2)

2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl, identified by its CAS number 1361648-19-2, is a complex organic compound that has garnered significant attention in the field of environmental chemistry and toxicology due to its structural characteristics and potential biological interactions. This compound belongs to the biphenyl class, which is known for its widespread presence in industrial and environmental matrices. The presence of multiple chlorine substituents and a hydroxyl group in its structure imparts unique chemical properties that make it a subject of extensive research.

The molecular structure of 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl consists of two benzene rings connected by a single bond, with chloro groups attached at specific positions. The hydroxyl group at the 2-position and the tetra-chlorinated pattern at the 5, 2', 3', and 6' positions contribute to its reactivity and interaction potential with biological systems. This configuration makes it a useful model compound for studying the effects of halogenated aromatic hydrocarbons on living organisms.

In recent years, research on halogenated biphenyls has intensified due to their persistence in the environment and potential toxicity. Studies have shown that compounds like 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl can exhibit bioaccumulation properties, leading to long-term environmental contamination and potential health risks. The hydroxyl group in this molecule can participate in various chemical reactions, including hydrolysis and oxidation, which are critical for understanding its degradation pathways in natural systems.

One of the key areas of investigation for 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl is its interaction with biological molecules. Research indicates that this compound can bind to specific receptors and enzymes, influencing cellular processes. For instance, studies have explored its potential role in modulating the activity of aryl hydrocarbon receptors (AhR), which are involved in xenobiotic metabolism. The presence of multiple chloro groups enhances its binding affinity to these receptors, making it a potent candidate for studying receptor-ligand interactions.

The environmental fate of 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl is another critical aspect that has been extensively studied. Due to its stability, this compound can persist in soil and water bodies for extended periods, posing a risk to aquatic ecosystems. Biodegradation studies have revealed that microorganisms can metabolize this compound through various pathways, but the process is often slow and incomplete. This has led researchers to explore advanced degradation techniques such as photodegradation and chemical oxidation to enhance its breakdown rate.

From a synthetic chemistry perspective, 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl serves as an important intermediate in the development of more complex molecules. Its unique structure allows for modifications at multiple sites, enabling chemists to design derivatives with tailored properties. These derivatives can be used in pharmaceuticals, agrochemicals, and materials science applications. The ability to functionalize this compound at the 2-position and the chlorinated ring positions provides a versatile platform for synthetic exploration.

The toxicological profile of 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl has been assessed through various in vitro and in vivo studies. These investigations have highlighted its potential to induce oxidative stress and DNA damage in exposed organisms. Understanding these mechanisms is crucial for developing effective risk management strategies to mitigate adverse effects on human health and ecosystems. The compound's ability to cross biological barriers also raises concerns about its potential bioavailability and translocation within organisms.

Advances in analytical chemistry have enabled more precise detection and quantification of 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl in environmental samples. Techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed for accurate measurement. These methods are essential for monitoring environmental contamination levels and assessing exposure risks associated with this compound.

The regulatory landscape for halogenated biphenyls continues to evolve as new scientific findings emerge. Regulatory agencies are increasingly focusing on compounds like 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl due to their environmental persistence and potential health impacts. Efforts are being made to develop stricter guidelines for their use and disposal to prevent further environmental contamination.

In conclusion, 2-Hydroxy-5,2',3',6'-tetrachlorobiphenyl (CAS No. 1361648-19-2) is a multifaceted compound with significant implications in environmental chemistry, toxicology, and synthetic chemistry. Its unique structural features make it a valuable tool for research across multiple disciplines. As scientific understanding continues to grow, so does the need for comprehensive studies on its properties and impacts.